Cas no 1353953-90-8 (4-((4-(Aminomethyl)piperidin-1-yl)methyl)benzonitrile hydrochloride)

• Product Name: 4-((4-(Aminomethyl)piperidin-1-yl)methyl)benzonitrile hydrochloride
• CAS No: 1353953-90-8
• MF: C₁₄H₂₀ClN₃
• MW: 265.781702041626
• MDL: MFCD21098437
• CID: 2091208
• PubChem ID: 66569598
• Update Time: 2025-07-19

4-((4-(Aminomethyl)piperidin-1-yl)methyl)benzonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-((4-(Aminomethyl)piperidin-1-yl)methyl)benzonitrile hydrochloride
• 4-(4-Aminomethyl-piperidin-1-ylmethyl)-benzonitrile hydrochloride
• 4-[[4-(aminomethyl)piperidin-1-yl]methyl]benzonitrile;hydrochloride
• 4-((4-(Aminomethyl)piperidin-1-yl)methyl)benzonitrilehydrochloride
• CS-0268218
• AKOS024464085
• 4-{[4-(Aminomethyl)-1-piperidinyl]methyl}benzonitrile hydrochloride, AldrichCPR
• G64416
• 1353953-90-8
• DB-241398
• 4-{[4-(AMINOMETHYL)PIPERIDIN-1-YL]METHYL}BENZONITRILE HYDROCHLORIDE

• MDL： MFCD21098437
• Inchi： 1S/C14H19N3.ClH/c15-9-12-1-3-14(4-2-12)11-17-7-5-13(10-16)6-8-17;/h1-4,13H,5-8,10-11,16H2;1H
• InChI Key： OVZRVJKFCVSJNN-UHFFFAOYSA-N
• SMILES： Cl.N1(CC2C=CC(C#N)=CC=2)CCC(CN)CC1

Computed Properties

• Exact Mass: 265.1345753g/mol
• Monoisotopic Mass: 265.1345753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 4-((4-(Aminomethyl)piperidin-1-yl)methyl)benzonitrile hydrochloride

4-((4-(Aminomethyl)piperidin-1-yl)methyl)benzonitrile hydrochloride (CAS No. 1353953-90-8): An Overview

4-((4-(Aminomethyl)piperidin-1-yl)methyl)benzonitrile hydrochloride (CAS No. 1353953-90-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of piperidine and benzonitrile, and it exhibits unique pharmacological properties that make it a valuable candidate for various therapeutic applications.

The structure of 4-((4-(aminomethyl)piperidin-1-yl)methyl)benzonitrile hydrochloride is characterized by a central piperidine ring with an aminomethyl group attached to one of the nitrogen atoms. This group is further connected to a benzene ring via a methyl group, and the entire molecule is protonated to form the hydrochloride salt. The presence of the aminomethyl group and the benzonitrile moiety imparts specific chemical and biological properties to the compound, making it an interesting subject for detailed study.

In recent years, significant progress has been made in understanding the pharmacological profile of 4-((4-(aminomethyl)piperidin-1-yl)methyl)benzonitrile hydrochloride. Research has shown that this compound possesses potent antidepressant and anxiolytic properties, which are attributed to its ability to modulate neurotransmitter systems in the brain. Specifically, it has been found to interact with serotonin and norepinephrine receptors, leading to enhanced neurotransmitter release and reuptake inhibition.

One of the key areas of research involving 4-((4-(aminomethyl)piperidin-1-yl)methyl)benzonitrile hydrochloride is its potential use in the treatment of neurodegenerative disorders. Studies have demonstrated that this compound can protect neurons from oxidative stress and promote neurogenesis, making it a promising candidate for conditions such as Alzheimer's disease and Parkinson's disease. The exact mechanisms by which it exerts these effects are still under investigation, but preliminary findings suggest that it may involve activation of neurotrophic factors and inhibition of pro-inflammatory cytokines.

Beyond its therapeutic applications, 4-((4-(aminomethyl)piperidin-1-yl)methyl)benzonitrile hydrochloride has also been explored for its use as a research tool in neuroscience. Its ability to selectively bind to specific receptors makes it useful for studying receptor function and signaling pathways in both in vitro and in vivo models. This has led to its adoption in various academic and industrial laboratories for drug discovery and development efforts.

The synthesis of 4-((4-(aminomethyl)piperidin-1-yl)methyl)benzonitrile hydrochloride involves several well-defined steps that are commonly used in organic chemistry. The process typically begins with the formation of the piperidine ring, followed by the introduction of the aminomethyl group through reductive amination. The resulting intermediate is then coupled with a benzyl halide to form the final product, which is subsequently converted to its hydrochloride salt through protonation. The high yield and purity of this synthesis route make it suitable for large-scale production.

In terms of safety, 4-((4-(aminomethyl)piperidin-1-yl)methyl)benzonitrile hydrochloride is generally considered safe when handled under appropriate laboratory conditions. However, like many organic compounds, it should be stored away from heat and moisture to prevent degradation. Additionally, proper personal protective equipment (PPE) should be worn during handling to minimize exposure risks.

The future outlook for 4-((4-(aminomethyl)piperidin-1-yl)methyl)benzonitrile hydrochloride is promising. Ongoing clinical trials are evaluating its efficacy in treating various psychiatric disorders, and preliminary results have been encouraging. Furthermore, its potential as a neuroprotective agent continues to be explored, with several preclinical studies showing promising outcomes. As research progresses, it is likely that new applications for this compound will be discovered, further solidifying its importance in the field of medicinal chemistry.

In conclusion, 4-((4-(aminomethyl)piperidin-1-yl)methyl)benzonitrile hydrochloride (CAS No. 1353953-90-8) is a multifaceted compound with significant potential in both therapeutic and research contexts. Its unique chemical structure and pharmacological properties make it an exciting area of study for scientists and researchers worldwide. As more data becomes available, it is expected that this compound will play an increasingly important role in advancing our understanding of neurological disorders and developing effective treatments.